15-Deoxy-delta-12,14-prostaglandin J2
15-Deoxy-delta-12,14-prostaglandin J2
15-deoxy-Delta(12,14)-prostaglandin J2 is a prostaglandin J derivative comprising prostaglandin J2 lacking the 15-hydroxy group and having C=C double bonds at the 12- and 14-positions. It has a role as a metabolite, an electrophilic reagent and an insulin-sensitizing drug. It is functionally related to a prostaglandin J2. It is a conjugate acid of a 15-deoxy-Delta(12,14)-prostaglandin J2(1-).
Brand Name:
Vulcanchem
CAS No.:
87893-55-8
VCID:
VC0004481
InChI:
InChI=1S/C20H28O3/c1-2-3-4-5-6-10-13-18-17(15-16-19(18)21)12-9-7-8-11-14-20(22)23/h6-7,9-10,13,15-17H,2-5,8,11-12,14H2,1H3,(H,22,23)/b9-7-,10-6+,18-13+/t17-/m0/s1
SMILES:
CCCCCC=CC=C1C(C=CC1=O)CC=CCCCC(=O)O
Molecular Formula:
C20H28O3
Molecular Weight:
316.4 g/mol
15-Deoxy-delta-12,14-prostaglandin J2
CAS No.: 87893-55-8
Cat. No.: VC0004481
Molecular Formula: C20H28O3
Molecular Weight: 316.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 15-deoxy-Delta(12,14)-prostaglandin J2 is a prostaglandin J derivative comprising prostaglandin J2 lacking the 15-hydroxy group and having C=C double bonds at the 12- and 14-positions. It has a role as a metabolite, an electrophilic reagent and an insulin-sensitizing drug. It is functionally related to a prostaglandin J2. It is a conjugate acid of a 15-deoxy-Delta(12,14)-prostaglandin J2(1-). |
|---|---|
| CAS No. | 87893-55-8 |
| Molecular Formula | C20H28O3 |
| Molecular Weight | 316.4 g/mol |
| IUPAC Name | (Z)-7-[(1S,5E)-5-[(E)-oct-2-enylidene]-4-oxocyclopent-2-en-1-yl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H28O3/c1-2-3-4-5-6-10-13-18-17(15-16-19(18)21)12-9-7-8-11-14-20(22)23/h6-7,9-10,13,15-17H,2-5,8,11-12,14H2,1H3,(H,22,23)/b9-7-,10-6+,18-13+/t17-/m0/s1 |
| Standard InChI Key | VHRUMKCAEVRUBK-GODQJPCRSA-N |
| Isomeric SMILES | CCCCC/C=C/C=C/1\[C@H](C=CC1=O)C/C=C\CCCC(=O)O |
| SMILES | CCCCCC=CC=C1C(C=CC1=O)CC=CCCCC(=O)O |
| Canonical SMILES | CCCCCC=CC=C1C(C=CC1=O)CC=CCCCC(=O)O |
| Appearance | Assay:≥97%A solution in methyl acetate |
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